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Compound Focus: 2-(Perfluorodecyl)ethanol

CAS No.: 865-86-1

Cat. No.: S773546

Get Quote

Molecular Profile of 2-(Perfluorodecyl)ethanol

This compound is part of the Per- and Polyfluoroalkyl Substances (PFAS) family. Its structure features a

long, fully fluorinated carbon chain (perfluorodecyl) attached to a hydrophilic ethanol group, creating a

surfactant with a fluorinated tail [1] [2].

Property Description

CAS Number 865-86-1 [1] [2]

Molecular
Formula

C₁₂H₅F₂₁O [1] [2]

Molecular Weight 564.13 g/mol [1] [2]

IUPAC Name 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosafluorododecan-1-ol [2]

Alternate Name 1H,1H,2H,2H-Perfluorododecan-1-ol [1]

SMILES C(CO)C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

[2]
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Property Description

Key Feature Long perfluorodecyl chain with a terminal ethanol group [2]

Synthesis and Key Chemical Reactions

Synthesis of 2-Perfluoroalkyl Ethanols

One patented synthesis method involves a multi-step process [3]:

Initial Coupling: A perfluoroalkene is reacted with an alkyl phosphate.

Oxidation: The intermediate product is oxidized, for example, with dioxygen.
Acid Hydrolysis: The final step involves acid hydrolysis to yield the 2-perfluoroalkyl ethanol.

The diagram below illustrates this synthesis workflow.

Perfluoroalkene
Oxidation

(e.g., Dioxygen)
Alkyl Phosphate

Acid Hydrolysis 2-Perfluoroalkyl Ethanol

Click to download full resolution via product page

Synthesis workflow for 2-Perfluoroalkyl Ethanols [3]

Esterification and Etherification

The hydroxyl group (-OH) of 2-(Perfluorodecyl)ethanol allows for characteristic alcohol reactions [2]:

Esterification: It reacts with carboxylic acids to form esters.

Etherification: It can form ethers by reacting with other alcohols in the presence of acid catalysts.

Applications and Environmental Impact
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Industrial and Research Applications

The compound's fluorinated tail grants unique properties, leading to several specialized uses [1] [2]:

Application Domain Specific Use

Surfactants &
Emulsions

Surface-active agent in aqueous solutions and emulsion production [1].

Materials Science Lubricant, corrosion inhibitor for metals, and stabilizer in polymer synthesis
[1].

Specialized Chemistry Solubilizing agent and a raw material for synthesizing other polymers [1]
[2].

Environmental and Health Considerations

As a PFAS compound, 2-(Perfluorodecyl)ethanol has significant environmental concerns [2]:

Environmental Persistence: The strong C-F bonds make it highly resistant to chemical, thermal,

and biological degradation [1] [2].
Bioaccumulation: It can accumulate in biological tissues due to its hydrophobic nature [2].

Potential Toxicity: Research indicates potential for endocrine disruption and other toxic effects on
living organisms [2].

Experimental Protocol: Synthesis via Esterification

A detailed patent (CN103772150A) describes a laboratory-scale synthesis of perfluoroalkyl ethanol through

esterification, offering a practical experimental methodology [4].

Materials and Setup

Reactants: Perfluoroalkyl carboxylic acid, alcohol (e.g., methanol, ethanol, isopropanol, n-butanol).
Catalyst: Iodine.

Solvent: Diethyl ether.
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Apparatus: Standard glassware (flask, condenser, stirrer), heating mantle, separation funnel,

distillation setup, and drying equipment.

Step-by-Step Procedure

Reaction: In a flask, combine the perfluoroalkyl carboxylic acid, alcohol, and a catalytic amount of
iodine in diethyl ether. Heat the mixture under reflux with stirring for 4-12 hours [4].

Washing: After the reaction is complete, wash the mixture with an aqueous solution of sodium sulfite
(Na₂SO₃) to remove iodine, followed by a wash with an aqueous alkali solution (e.g., sodium

carbonate, potassium carbonate, or lithium hydroxide) to neutralize any residual acid [4].
Separation: Transfer the mixture to a separation funnel, separate the organic layer, and dry it over

anhydrous sodium sulfate (Na₂SO₄) [4].
Solvent Removal: Filter off the solid drying agent and use a rotary evaporator to remove the diethyl

ether solvent under reduced pressure (decompression distillation) [4].
Distillation: Finally, purify the crude product by distillation under reduced pressure to obtain the pure

perfluoroalkyl ethanol [4].

The experimental workflow is summarized in the diagram below.
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Experimental workflow for synthesizing perfluoroalkyl ethanol [4]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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